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An In-depth Technical Guide on the Core Composition of MF59 Adjuvant

Introduction
MF59 is a proprietary, oil-in-water emulsion adjuvant utilized in several human vaccines to

enhance the immune response to antigens.[1] First licensed in 1997 for use in a seasonal

influenza vaccine for the elderly, it has since been incorporated into vaccines distributed in over

30 countries, with a well-established safety and efficacy profile.[2][3][4] This guide provides a

detailed overview of the composition of MF59, the experimental protocols used for its

characterization, and its mechanism of action for researchers, scientists, and drug development

professionals.

Core Composition of MF59
MF59 is a submicron, oil-in-water emulsion. Its efficacy is a result of the complete formulation,

as individual components do not induce a comparable adjuvant effect.[5][6] The primary

components are squalene, a natural and biodegradable oil, stabilized by the non-ionic

surfactants Polysorbate 80 (Tween 80) and Sorbitan trioleate (Span 85) in a citrate buffer.[2][3]

The mean size of the oil droplets is approximately 160-200 nm.[2][4][7]

Quantitative Data Presentation
The precise composition of MF59 is critical to its function as an adjuvant. The table below

summarizes the quantitative data for the components in a standard 0.5 mL vaccine dose.
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Component Category
Concentration
(% v/v)

Mass per 0.5
mL dose (mg)

Source

Squalene Oil Phase 4.3% 9.75

Squalene is a

natural

triterpenoid

hydrocarbon that

serves as a

precursor to

cholesterol and

steroid hormones

in humans.[2][3]

[7][8][9]

Polysorbate 80

(Tween 80)
Surfactant 0.5% 1.175

A water-soluble,

non-ionic

surfactant used

to stabilize the

oil-in-water

emulsion.[2][4][7]

[8]

Sorbitan trioleate

(Span 85)
Surfactant 0.5% 1.175

An oil-soluble,

non-ionic

surfactant that

works in

conjunction with

Tween 80 to

maintain the

stability of the

squalene

droplets.[2][7][8]

Sodium Citrate

Dihydrate

Aqueous Phase

(Buffer)

Not applicable 0.66 Part of the 10

mM citrate buffer

used to maintain

the pH of the

formulation
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between 6.0 and

6.5.[7][8]

Citric Acid

Monohydrate

Aqueous Phase

(Buffer)
Not applicable 0.04

Works with

sodium citrate to

form the

buffering system.

[7][8]

Mechanism of Action
The adjuvant effect of MF59 is not due to a depot effect at the injection site.[10] Instead, it

creates a transient, localized inflammatory microenvironment that efficiently recruits and

activates innate immune cells, which in turn leads to a more robust and broad adaptive immune

response.[2][3][11] Upon intramuscular injection, MF59 induces the release of ATP from muscle

cells, which acts as a danger signal.[7] This triggers the production of chemokines (such as

CCL2, CCL3, CCL4, and CXCL8) and cytokines, leading to the recruitment of various immune

cells, including monocytes, neutrophils, macrophages, and dendritic cells (DCs), to the injection

site.[2][10][12] These recruited cells show enhanced antigen uptake and are transported to the

draining lymph nodes, where they more effectively activate T and B cells, leading to improved

antibody production and cell-mediated immunity.[5][11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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